tert-Butyl 3-isopropyl-4-oxopiperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-oxo-3-propan-2-ylpiperidine-1-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-9(2)10-8-14(7-6-11(10)15)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key: HDIUBHOAPBQOFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC1=O)C(=O)OC(C)(C)C
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• CAS RN: 1425336-31-7

Description

Tert-Butyl 3-isopropyl-4-oxopiperidine-1-carboxylate is a chemical compound that belongs to the piperidine family. It is commonly used in scientific research as a reference standard for analytical purposes. The compound has a wide range of applications in various fields, including pharmaceuticals, biochemistry, and molecular biology.

Scientific Research Applications

Synthesis and Structural Characterization

Research into tert-Butyl 3-isopropyl-4-oxopiperidine-1-carboxylate and its derivatives has contributed significantly to the field of organic chemistry, particularly in the synthesis of complex molecules and understanding their structural characteristics. For instance, studies have shown efficient methodologies for synthesizing substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate, highlighting the compound's utility in stereoselective syntheses and the exploration of its derivatives for various organic reactions (Boev, Moskalenko, Belopukhov, & Przheval’skii, 2015). Additionally, research into tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate, an important intermediate in the synthesis of novel inhibitors, demonstrates the compound's pivotal role in drug discovery and development processes (Chen Xin-zhi, 2011).

Advanced Organic Synthesis Techniques

Further exploration of tert-Butyl 3-isopropyl-4-oxopiperidine-1-carboxylate derivatives has led to the development of advanced organic synthesis techniques. For example, the reaction of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with various reagents has been shown to produce new piperidine derivatives [3,2-c]-fused with oxygen heterocycles, showcasing the versatility of these compounds in synthesizing fused bicyclic systems with high stereoselectivity (Moskalenko & Boev, 2014). This research underlines the significance of tert-butyl piperidine carboxylates in creating structurally diverse and complex molecules.

Chemical Characterization and Applications

X-ray studies have provided insights into the molecular structures of related compounds, such as tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, revealing their potential for detailed structural analysis and application in further chemical synthesis and characterization endeavors (Didierjean, Marin, Wenger, Briand, Aubry, & Guichard, 2004). Such studies are crucial for understanding the physical and chemical properties of these compounds, which can inform their applications in various fields of chemistry and materials science.